Cas no 67471-73-2 (Glycine, L-valyl-L-prolyl-)

Glycine, L-valyl-L-prolyl- structure
Glycine, L-valyl-L-prolyl- structure
Product Name:Glycine, L-valyl-L-prolyl-
CAS No:67471-73-2
MF:C12H21N3O4
MW:271.312843084335
CID:394787
PubChem ID:10125367
Update Time:2025-04-19

Glycine, L-valyl-L-prolyl- Chemical and Physical Properties

Names and Identifiers

    • Glycine, L-valyl-L-prolyl-
    • 2-[[(2S)-1-[(2S)-2-amino-3-methylbutanoyl]pyrrolidine-2-carbonyl]amino]acetic acid
    • 67471-73-2
    • CHEBI:166342
    • Val-Pro-Gly
    • 2-((S)-1-((S)-2-Amino-3-methylbutanoyl)pyrrolidine-2-carboxamido)acetic acid
    • Valyl-prolyl-glycine
    • L-Valyl-L-prolyl-glycine
    • DTXSID60435879
    • Inchi: 1S/C12H21N3O4/c1-7(2)10(13)12(19)15-5-3-4-8(15)11(18)14-6-9(16)17/h7-8,10H,3-6,13H2,1-2H3,(H,14,18)(H,16,17)/t8-,10-/m0/s1
    • InChI Key: SJRUJQFQVLMZFW-WPRPVWTQSA-N
    • SMILES: O=C([C@H](C(C)C)N)N1CCC[C@H]1C(NCC(=O)O)=O

Computed Properties

  • Exact Mass: 271.15320616g/mol
  • Monoisotopic Mass: 271.15320616g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.5
  • Topological Polar Surface Area: 113Ų
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